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Compound of Interest

2,2,7-Trimethyl-chroman-4-
Compound Name:

ylamine hydrochloride
CAS No.: 1185300-28-0
Cat. No.: B1521475

Get Quote

Executive Summary & Chemical Profile

2,2,7-Trimethyl-chroman-4-ylamine hydrochloride is a specialized chiral amine building
block used primarily in medicinal chemistry for the synthesis of bioactive scaffolds (e.g., GPCR
ligands, kinase inhibitors). Unlike simple aliphatic amines, the chroman ring system imparts
specific steric and lipophilic properties that require precise handling during solubilization and
synthesis.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide actionable
protocols for safe handling, storage, and experimental application.

Physicochemical Data Table
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Property Specification

) 2,2,7-Trimethyl-3,4-dihydro-2H-chromen-4-
Chemical Name . )
amine hydrochloride

CAS Number 1185300-28-0

Molecular Formula C12H18CINO (C12H17NOJ[1][2][3][4] - HCI)

Molecular Weight 227.73 g/mol (Salt) / ~191.27 g/mol (Free Base)

Physical State White to off-white solid powder

Solubility Soluble in DMSO (>20 mg/mL), Methanol,
Water (pH dependent)

Acidity (pKa) ~9.5-10.5 (Amine conjugate acid, estimated)

Hygroscopicity Moderate (Typical for amine HCI salts)

Risk Assessment & Safety Engineering

While classified as a research chemical, this compound exhibits the standard hazard profile of
aromatic amine salts. The primary risks involve mucosal irritation and potential sensitization.

Hazard Classification (GHS)[6]

e H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
e H335: May cause respiratory irritation.

¢ Signal Word:WARNING

Hierarchy of Controls

» Engineering: All weighing and transfer operations must occur inside a certified chemical
fume hood.
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e PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles (ANSI Z87.1), and a lab
coat.

o Respiratory: If fume hood is unavailable (not recommended), use a N95/P2 particulate
respirator.

Emergency Response Workflow

In the event of exposure, immediate dilution is the primary countermeasure.
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Figure 1: Immediate response workflow for accidental exposure events.

Storage & Stability Protocol

Amine hydrochlorides are generally stable but prone to moisture absorption (hygroscopicity),
which leads to "caking" and hydrolysis risks over time.

o Temperature: Store at 2—8°C (Refrigerated). Long-term storage at -20°C is acceptable but
usually unnecessary unless the free base is unstable.

» Atmosphere: Keep under inert gas (Nitrogen or Argon) if the bottle is opened frequently.

o Desiccation: Store secondary containers in a desiccator to prevent moisture uptake, which
alters the effective molecular weight during weighing.

Application Protocols
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Protocol A: Preparation of 50 mM Stock Solution
(DMSO)

Purpose: Create a stable stock for biological screening or reaction aliquots.
Materials:

e 2,2,7-Trimethyl-chroman-4-ylamine HCI (MW: 227.73)

e Anhydrous DMSO (Dimethyl sulfoxide)

o Vortex mixer

Procedure:

Calculate: To prepare 1 mL of 50 mM solution, you need:

Weigh: Accurately weigh ~11.4 mg of the solid into a 1.5 mL amber microcentrifuge tube.

Dissolve: Add 1000 pL of anhydrous DMSO.

Mix: Vortex for 30 seconds. Sonicate for 1 minute if particles persist.

Storage: Aliquot into smaller volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Amide Coupling (Synthesis Application)

Purpose: Reacting the amine with a carboxylic acid using HATU coupling. Critical Note:
Because this is an HCI salt, you must add an organic base to neutralize the hydrochloride and
release the nucleophilic free amine.

Workflow Diagram:
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Figure 2: Amide coupling workflow emphasizing the critical neutralization step.

Step-by-Step Procedure:

e Stoichiometry:

o Carboxylic Acid: 1.0 equivalent

o Amine HCI (The Product): 1.1 equivalent
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o HATU (Coupling Agent): 1.2 equivalent

o DIEA (Base): 3.0 equivalents (Extra base is required to neutralize the HCI salt).

 Dissolution: Dissolve the Carboxylic Acid and HATU in dry DMF. Stir for 5 minutes to activate
the acid.

e Addition: Add the 2,2,7-Trimethyl-chroman-4-ylamine HCI to the mixture.
e Neutralization: Immediately add the DIEA. The solution may warm slightly.

e Monitoring: Monitor reaction by LC-MS. The product peak should appear as MW(Acid) +
MW(Amine Free Base) - 18 (Water).

o Note: Look for mass = MW(Acid) + 191.27 - 18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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